Cas no 2227734-35-0 (methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate
• CAS No: 2227734-35-0
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5899257
• PubChem ID: 165715128
• Update Time: 2025-10-08

methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate
• 2227734-35-0
• EN300-1914068

• Inchi： 1S/C10H11BrO3/c1-14-10(13)6-9(12)7-3-2-4-8(11)5-7/h2-5,9,12H,6H2,1H3/t9-/m1/s1
• InChI Key： WZZDXVAZEFYJPM-SECBINFHSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate

Professional Introduction to Methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate (CAS No. 2227734-35-0)

Methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate, identified by its CAS number 2227734-35-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further investigation in various biological and chemical applications.

The molecular structure of methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate features a chiral center at the carbon atom adjacent to the hydroxyl group, which contributes to its stereochemical complexity. The presence of a bromophenyl moiety enhances its potential reactivity and interaction with biological targets, positioning it as a promising intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage the unique properties of chiral compounds. The stereochemistry of methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate makes it particularly relevant in this context, as enantiomerically pure compounds often exhibit distinct pharmacological profiles compared to their racemic counterparts. This has spurred research into optimizing synthetic routes to achieve high enantiomeric purity, which is crucial for developing effective therapeutic agents.

One of the most compelling aspects of methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate is its potential application in drug discovery and development. The bromophenyl group serves as a versatile handle for further functionalization, allowing chemists to design molecules with tailored biological activities. For instance, this compound has been explored as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents that target inflammatory pathways.

The hydroxyl group in the molecule also plays a critical role in its reactivity and interactions with biological systems. Hydroxyl-functionalized compounds are known to participate in various biochemical processes, including hydrogen bonding and hydrophobic interactions, which are essential for drug-receptor binding. This feature makes methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate a valuable building block for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These methods not only improve the yield and efficiency of synthesis but also reduce the environmental impact associated with traditional synthetic routes.

The potential applications of methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate extend beyond drug development. In materials science, for example, chiral compounds like this one are being explored for their ability to induce chirality in polymers and other materials, leading to novel applications in optoelectronics and catalysis. The unique structural features of this compound make it a promising candidate for developing advanced materials with tailored properties.

In conclusion, methyl (3R)-3-(3-bromophenyl)-3-hydroxypropanoate (CAS No. 2227734-35-0) represents a fascinating compound with diverse potential applications in pharmaceuticals, materials science, and beyond. Its chiral center, bromophenyl moiety, and hydroxyl group contribute to its unique reactivity and biological relevance, making it a valuable asset in ongoing research efforts. As synthetic methodologies continue to evolve, the accessibility and utility of such compounds are expected to expand, opening new avenues for innovation and discovery.